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Compound of Interest

Compound Name: MG 149

Cat. No.: B609011 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MG-149 is a selective inhibitor of the lysine acetyltransferase KAT5 (also known as Tip60), a

key enzyme involved in chromatin remodeling, DNA damage repair, and transcriptional

regulation. Emerging research indicates that MG-149 possesses anti-proliferative and pro-

apoptotic properties in various cancer cell lines, making it a compound of interest in cancer

drug discovery and development. These application notes provide detailed protocols for

assessing the effects of MG-149 on cell viability and apoptosis using standard colorimetric and

fluorescence-based assays.

Data Presentation
The following tables summarize the effective concentrations and IC50 values of MG-149 in

different cancer cell lines, providing a valuable reference for designing cell-based assays.
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Cell Line Assay Type
MG-149
Concentration

Incubation
Time

Observed
Effect

NCI-H226

(Mesothelioma)

Apoptosis

(FACS)
2.5 µM, 5 µM 24, 48 hours

Increased

apoptosis

H9c2

(Cardiomyoblast)

Apoptosis

(Western)
Not specified

24 hours (pre-

treatment)

Attenuation of

radiation-induced

apoptosis

Cell Line IC50 (µM)

Biochemical Assay (Tip60) 74

MCF-7 (Breast Cancer) 86 ± 4

A549 (Lung Cancer) 82 ± 4

B16 (Melanoma) 71 ± 4

NIH 3T3 (Normal Fibroblast) 116 ± 5

Experimental Protocols
MTT Cell Viability Assay
This protocol outlines the use of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) assay to determine the effect of MG-149 on cell viability. Metabolically active cells

reduce the yellow MTT to purple formazan crystals, and the amount of formazan is proportional

to the number of viable cells.

Materials:

MG-149 (stock solution in DMSO)

MTT solution (5 mg/mL in PBS)

Cell culture medium

96-well plates
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Spectrophotometer (plate reader)

Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Procedure:

Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL

of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with

5% CO2 to allow for cell attachment.

MG-149 Treatment: Prepare serial dilutions of MG-149 in culture medium. A suggested

starting range is 1 µM to 100 µM. Remove the old medium from the wells and add 100 µL of

the medium containing the different concentrations of MG-149. Include a vehicle control

(DMSO) and a no-treatment control.

Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at

37°C and 5% CO2.

MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

To cite this document: BenchChem. [Application Notes and Protocols for Cell Viability Assays
with MG-149 Treatment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609011#cell-viability-assay-with-mg-149-treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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